Cas no 1379322-45-8 (1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene)

1,3-Dimethyl-2-methylsulfanyl-5-propoxybenzene is a substituted benzene derivative featuring methyl, methylsulfanyl, and propoxy functional groups at positions 1, 2, 3, and 5. This compound is of interest in organic synthesis due to its electron-rich aromatic core, which can facilitate further functionalization via electrophilic aromatic substitution or metal-catalyzed coupling reactions. The presence of the methylsulfanyl group enhances its utility as a potential ligand or intermediate in organosulfur chemistry. The propoxy substituent contributes to increased solubility in organic solvents, improving its handling in synthetic applications. Its well-defined structure and stability make it suitable for research in pharmaceuticals, agrochemicals, or material science, where tailored aromatic systems are required.
1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene structure
1379322-45-8 structure
Product Name:1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
CAS No:1379322-45-8
MF:C12H18OS
MW:210.335722446442
MDL:MFCD18427016
CID:5150245
Update Time:2026-03-03

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
    • (2,6-Dimethyl-4-propoxyphenyl)(methyl)sulfane
    • MDL： MFCD18427016
    • Inchi： 1S/C12H18OS/c1-5-6-13-11-7-9(2)12(14-4)10(3)8-11/h7-8H,5-6H2,1-4H3
    • InChI Key： IHMLYQDKUFCOFL-UHFFFAOYSA-N
    • SMILES： C1(C)=CC(OCCC)=CC(C)=C1SC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

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1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Suppliers

Amadis Chemical Company Limited
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(CAS:1379322-45-8)1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
Order Number:A1133493
Stock Status:in Stock
Quantity:1g/500mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 22:35
Price ($):593.0/433.0/312.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1379322-45-8)1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
A1133493
Purity:99%/99%/99%
Quantity:1g/500mg/250mg
Price ($):593.0/433.0/312.0
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